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Compound of Interest

Compound Name: Propyne, 1-bromo-

Cat. No.: B3049260

Technical Support Center: 1-bromo-1-propyne

This guide provides essential safety information, handling protocols, and emergency
procedures for researchers, scientists, and drug development professionals working with 1-
bromo-1-propyne (CAS No. 2003-82-9).

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1-bromo-1-propyne?

Al: 1-bromo-1-propyne is a highly flammable liquid and vapor.[1][2] Due to its chemical
structure as a bromoalkyne, it should be handled as a reactive and potentially toxic substance.
Its isomer, 3-bromo-1-propyne, is known to be toxic, a dangerous fire risk, and sensitive to
shock, which suggests that caution is warranted.[3][4]

Q2: What are the appropriate storage conditions for 1-bromo-1-propyne?

A2: Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other
ignition sources.[3][5] The container should be kept tightly closed.[5] For related flammable
bromo-compounds, storage in a designated flammables area, often refrigerated (2—8 °C), is
recommended.[6][7] Unstabilized related materials may require storage like an explosive, so
always check the manufacturer's specific recommendations.[3][8]
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Q3: What Personal Protective Equipment (PPE) is mandatory when handling 1-bromo-1-
propyne?

A3: When handling 1-bromo-1-propyne, the following PPE is required:

o Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield conforming
to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[6]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat.[6][9] For tasks
with a splash hazard, a chemical-resistant apron is also recommended.[9]

» Respiratory Protection: All work should be conducted in a certified chemical fume hood to
avoid inhalation of vapors.[3][6] If workplace conditions warrant respirator use, a respiratory
protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements
must be followed.[6]

Q4: What materials are incompatible with 1-bromo-1-propyne?

A4: Avoid contact with strong oxidizing agents and strong bases.[6] Its isomer, 3-bromo-1-
propyne, is known to form explosive metal acetylides when in contact with copper, high-copper
alloys, mercury, or silver.[3] Therefore, similar reactivity should be assumed for 1-bromo-1-
propyne, and contact with these metals should be avoided.

Q5: What are the hazardous decomposition products?

A5: When heated to decomposition or during combustion, 1-bromo-1-propyne may produce
toxic and irritating fumes, including carbon monoxide, carbon dioxide, and hydrogen bromide
gas.[6][10]

Troubleshooting and Emergency Procedures
Issue: Accidental Spill
Solution: The response depends on the scale of the spill.

e Minor Spill (inside a chemical fume hood):
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o Ensure personal protective equipment (PPE) is worn correctly.

o Contain the spill with an inert absorbent material like vermiculite, sand, or activated carbon
adsorbent.[6][11]

o Use non-sparking tools to collect the absorbed material.[6][11]

o Place the waste into a tightly sealed, properly labeled container for hazardous waste
disposal.[6]

o Decontaminate the area with a suitable solvent, followed by soap and water.
e Major Spill (outside a chemical fume hood):

o Evacuate the immediate area and alert nearby personnel.[12]

o Remove all sources of ignition.[12]

o Contact your institution's Environmental Health & Safety (EHS) department or emergency
response team immediately.

o Do not attempt to clean up a major spill without proper training and equipment.
Issue: Exposure
Solution: Follow these first-aid measures immediately and seek medical attention.

 Inhalation: Move the affected person to fresh air immediately.[6] If breathing is difficult,
administer oxygen. If breathing has stopped, give artificial respiration.[6] Seek immediate
medical aid.[6]

o Skin Contact: Immediately remove all contaminated clothing.[5] Flush the affected skin with
plenty of water for at least 15 minutes.[6] Seek medical attention if irritation occurs or
persists.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6] Remove contact lenses if present and
easy to do.[5] Get immediate medical aid.[6]
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 Ingestion: Do NOT induce vomiting.[5] If the person is conscious and alert, rinse their mouth

with water and give 2-4 cupfuls of water or milk.[6] Never give anything by mouth to an

unconscious person.[6] Seek immediate medical aid.[6]

Quantitative Data

The following table summarizes key quantitative data for 1-bromo-1-propyne.

Property Value Source(s)
Molecular Formula CsHsBr [1][2]
Molecular Weight 118.96 g/mol [2][13]
CAS Number 2003-82-9 [13]
Appearance Colorless to light yellow liquid [4][8]*
Density 1.595 g/cm3 [1112]
Boiling Point 77 °C at 760 mmHg [1112]
Flash Point 6.2 °C [1][2]
Vapor Pressure 108 mmHg at 25 °C [1112]

*Data for isomer 3-bromo-1-propyne; appearance is expected to be similar.

Experimental Protocols

Protocol: Safe Transfer of 1-bromo-1-propyne for Reaction Setup

This protocol outlines the procedure for safely transferring 1-bromo-1-propyne from a

Sure/Seal™ Dbottle to a reaction flask under an inert atmosphere.

1. Preparation and Setup:

Ensure all work is performed in a certified chemical fume hood.

Wear all required PPE (lab coat, safety goggles, chemical-resistant gloves).

Ensure an emergency eyewash station and safety shower are accessible.[6]

Set up the reaction glassware and ensure it is free from moisture and contaminants.
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e Ground and bond all metal containers and equipment to prevent static discharge.[5][6]
2. Inert Atmosphere:

» Assemble the reaction flask with a septum and purge with an inert gas (e.g., argon or
nitrogen) for at least 15 minutes.
» Maintain a positive pressure of the inert gas throughout the transfer.

3. Reagent Transfer:

e Secure the 1-bromo-1-propyne source bottle in a clamp.

e Using a clean, dry syringe and needle flushed with inert gas, carefully pierce the septum of
the source bottle.

o Slowly withdraw the required volume of 1-bromo-1-propyne into the syringe.

o Carefully withdraw the needle from the source bottle.

o Immediately insert the needle through the septum of the reaction flask.

o Slowly add the 1-bromo-1-propyne to the reaction mixture.

4. Post-Transfer and Cleanup:

* Remove the syringe from the reaction flask.

« Immediately quench the residual reagent in the syringe by drawing up a suitable quenching
agent (e.g., isopropanol) into the syringe, followed by expelling the mixture into a designated
waste container.

¢ Rinse the syringe and needle multiple times with the quenching agent and then with water.

o Dispose of all contaminated materials (gloves, syringe, paper towels) in a properly labeled
hazardous waste container.

Visual Workflow

The following diagram illustrates the logical workflow for responding to a chemical spill of 1-
bromo-1-propyne.
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Caption: Logical workflow for 1-bromo-1-propyne spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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